4-Cyclohexyl-1,2,4-triazolidine-3,5-dione
Cat. No. B8750252
M. Wt: 183.21 g/mol
InChI Key: PQIFAEFKPDWIFG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04429135
Procedure details
118 g of hydrazodicarbonamide and 100 g of cyclohexyl amine are stirred in 100 ml of N-methyl pyrrolidone for 2 hours at 160° C., for 7 hours at 175° C. and for 10 hours at 200° C. The solvent is then distilled off in vacuo and the residue is triturated with 100 ml of a 10% sodium hydroxide solution. The deposit is isolated by filtration under suction and the filtrate is neutralised with 10% hydrochloric acid. A deposit is precipitated and is isolated by filtration under suction, washed with water and dried in vacuo, giving 132 g (76% of the theoretical yield) of 4-cyclohexyl-1,2,4-triazolidine-3,5-dione (identical with the compounds produced in accordance with Example 2).
Identifiers
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REACTION_CXSMILES
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[C:1]([NH:4][NH:5][C:6]([NH2:8])=[O:7])(N)=[O:2].[CH:9]1(N)[CH2:14][CH2:13][CH2:12][CH2:11][CH2:10]1.Cl>CN1CCCC1=O>[CH:9]1([N:8]2[C:6](=[O:7])[NH:5][NH:4][C:1]2=[O:2])[CH2:14][CH2:13][CH2:12][CH2:11][CH2:10]1
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Inputs
Step One
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Name
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|
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Quantity
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118 g
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Type
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reactant
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Smiles
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C(=O)(N)NNC(=O)N
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Name
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|
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Quantity
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100 g
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Type
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reactant
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Smiles
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C1(CCCCC1)N
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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CN1C(CCC1)=O
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
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Cl
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
DISTILLATION
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Type
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DISTILLATION
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Details
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The solvent is then distilled off in vacuo
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CUSTOM
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Type
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CUSTOM
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|
Details
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the residue is triturated with 100 ml of a 10% sodium hydroxide solution
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CUSTOM
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Type
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CUSTOM
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|
Details
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The deposit is isolated by filtration under suction
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CUSTOM
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Type
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CUSTOM
|
|
Details
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A deposit is precipitated
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CUSTOM
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Type
|
CUSTOM
|
|
Details
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is isolated by filtration under suction
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WASH
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Type
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WASH
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|
Details
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washed with water
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CUSTOM
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Type
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CUSTOM
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|
Details
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dried in vacuo
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CUSTOM
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Type
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CUSTOM
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|
Details
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giving 132 g (76% of the
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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C1(CCCCC1)N1C(NNC1=O)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
